Cas no 2229286-14-8 (2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpiperidine)

• Product Name: 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpiperidine
• CAS No: 2229286-14-8
• MF: C₁₅H₂₆N₂
• MW: 234.380343914032
• CID: 6197755
• PubChem ID: 165863496
• Update Time: 2025-08-05

2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpiperidine
• 2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]piperidine
• EN300-1752674
• 2229286-14-8

• Inchi： 1S/C15H26N2/c1-11(2)10-17-12(3)9-14(13(17)4)15-7-5-6-8-16-15/h9,11,15-16H,5-8,10H2,1-4H3
• InChI Key： HWKMQWKCULWARY-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1C=C(C)N(CC(C)C)C=1C

Computed Properties

• Exact Mass: 234.209598838g/mol
• Monoisotopic Mass: 234.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17Ų

Additional information on 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpiperidine

Introduction to 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpiperidine (CAS No. 2229286-14-8) and Its Emerging Applications in Chemical Biology

2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpiperidine, identified by the CAS number 2229286-14-8, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrrolidine and piperidine classes, which are well-documented for their versatile biological activities and potential therapeutic applications. The unique arrangement of substituents in its molecular structure—specifically the presence of dimethyl groups at the 2 and 5 positions of the pyrrolidine ring and a 2-methylpropyl substituent on the piperidine moiety—contributes to its distinct pharmacological profile and makes it a subject of intense interest for medicinal chemists.

The synthesis and characterization of 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpiperidine have been refined through advanced organic synthesis techniques, including multi-step functional group transformations and stereocontrolled reactions. These methodologies ensure high purity and yield, which are critical for subsequent biological evaluation. The compound’s molecular framework suggests potential interactions with biological targets such as enzymes and receptors, making it a valuable scaffold for drug discovery efforts.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological properties. Among these, derivatives of pyrrolidine and piperidine have shown promise in treating a wide range of diseases, including neurological disorders, cancer, and infectious diseases. The structural features of 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpiperidine make it an attractive candidate for further investigation, particularly due to its ability to modulate key biological pathways.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of small-molecule inhibitors. Current research indicates that it may exhibit inhibitory activity against certain enzymes implicated in disease progression. For instance, studies have hinted at its ability to interfere with the function of kinases, which are often overactive in cancer cells. Additionally, its structural similarity to known bioactive molecules suggests that it could be further optimized to improve selectivity and potency.

The use of computational modeling and high-throughput screening has accelerated the process of identifying promising candidates like 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpiperidine. These approaches allow researchers to predict binding affinities and pharmacokinetic properties before conducting expensive wet-lab experiments. Preliminary computational studies have suggested that this compound may possess favorable drug-like characteristics, such as solubility and metabolic stability, which are essential for clinical translation.

Moreover, the growing interest in structure-based drug design has positioned CAS No. 2229286-14-8 as a key compound for X-ray crystallography studies. By determining the three-dimensional structure of this molecule in complex with biological targets, researchers can gain insights into its mechanism of action. Such structural information is invaluable for designing next-generation analogs with improved therapeutic profiles.

Recent advancements in synthetic chemistry have also enabled the preparation of analogs of 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpiperidine with modified substituents. These derivatives can be tailored to enhance specific pharmacological effects while minimizing off-target interactions. For example, altering the length or nature of the 2-methylpropyl side chain could influence binding affinity or metabolic clearance rates.

The field of chemical biology continues to evolve rapidly, driven by innovations in synthetic methodologies and analytical techniques. As a result, compounds like CAS No. 2229286-14-8 are being explored in increasingly sophisticated models to assess their potential therapeutic value. Preclinical studies are underway to evaluate their safety profiles and efficacy in animal models of human disease. These efforts aim to bridge the gap between laboratory discoveries and clinical applications.

In conclusion,CAS No 2229286–14–8, corresponding to 2–dimethyl––5–dimethyl––(–isopropyl)piperidin–pyrrolyl)piperidinum, represents a promising candidate for further pharmacological investigation due to its unique structural features and potential biological activities. Its role in advancing drug discovery efforts underscores the importance of interdisciplinary collaboration between synthetic chemists, biologists, and clinicians.